Cas no 1804711-69-0 (Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate)

• Product name: Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804711-69-0
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4811650

Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H9F2N3O2/c1-15-8(14)3-2-4(11)5(6(9)10)13-7(3)12/h2,6H,11H2,1H3,(H2,12,13)
• InChI Key： MDGURQBUNYOLHY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)OC)=C(N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 91.2
• XLogP3: 0.9

Additional information on Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804711-69-0)

Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804711-69-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and diamino functional groups, has garnered attention for its unique chemical properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the methyl carboxylate moiety further enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate has surged due to their enhanced bioavailability and metabolic stability. These attributes align with the growing focus on precision medicine and sustainable agrochemicals, two trending topics in scientific communities. The compound’s CAS No. 1804711-69-0 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-value research.

The synthesis of Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate typically involves multi-step reactions, including halogenation, amination, and esterification. Its difluoromethyl group is particularly noteworthy, as fluorination strategies are a hot topic in medicinal chemistry. This group improves lipophilicity and membrane permeability, critical factors in drug design. Additionally, the compound’s pyridine core is a common scaffold in FDA-approved drugs, underscoring its importance.

From an industrial perspective, Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate is often discussed in the context of green chemistry and process optimization. Companies are investing in scalable synthetic routes to meet the rising demand for fluorinated building blocks. Environmental concerns and regulatory pressures have also driven innovations in catalytic methods for its production, reducing waste and energy consumption.

In agrochemical applications, this compound’s diamino and difluoromethyl functionalities contribute to its herbicidal and fungicidal properties. With the global push for sustainable agriculture, researchers are evaluating its efficacy in crop protection formulations. Its mode of action, often linked to enzyme inhibition, makes it a candidate for next-generation pesticides with lower environmental impact.

Analytical characterization of Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate involves advanced techniques such as NMR, HPLC, and mass spectrometry. Purity and stability studies are critical, especially for pharmaceutical-grade material. The compound’s CAS No. 1804711-69-0 serves as a unique identifier in regulatory submissions and patent filings, highlighting its commercial and scientific value.

Future research directions for Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate may include exploring its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in drug development. Its structural features could also inspire novel materials for electronic or optoelectronic applications, though this remains an underexplored avenue.

In summary, Methyl 3,6-diamino-2-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804711-69-0) is a multifaceted compound with broad applicability. Its alignment with contemporary research trends—such as fluorine chemistry, sustainable synthesis, and targeted therapeutics—ensures its continued relevance in both academic and industrial settings.